Cas no 1268610-38-3 (3,17-Diiodoandrosta-3,5,16-triene)

• Product Name: 3,17-Diiodoandrosta-3,5,16-triene
• CAS No: 1268610-38-3
• MF: C₁₉H₂₄I₂
• MW: 506.202810287476
• CID: 5558785
• Update Time: 2025-05-21

3,17-Diiodoandrosta-3,5,16-triene Chemical and Physical Properties

Names and Identifiers

• Androsta-3,5,16-triene, 3,17-diiodo-
• 3,17-Diiodoandrosta-3,5,16-triene
• Abiraterone 3-iodine

• Inchi： 1S/C19H24I2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,6,11,14-16H,4-5,7-10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• InChI Key： KZXKFMHRUHOAIT-QAGGRKNESA-N
• SMILES： C1(I)=CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)C(I)=CC3)CC=2

Experimental Properties

• Melting Point: NA

3,17-Diiodoandrosta-3,5,16-triene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,17-Diiodoandrosta-3,5,16-triene

3,17-Diiodoandrosta-3,5,16-triene: A Comprehensive Overview

The compound 3,17-Diiodoandrosta-3,5,16-triene, identified by the CAS number 1268610-38-3, is a highly specialized organic molecule with significant potential in various scientific and medical applications. This compound belongs to the class of androstadienones, which are known for their structural similarity to steroid hormones. The presence of two iodine atoms at positions 3 and 17 introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of androstadienone derivatives in hormone research and drug development. The iodination at specific positions in 3,17-Diiodoandrosta-3,5,16-triene has been shown to influence its binding affinity to steroid hormone receptors. This property is particularly valuable in the context of developing selective receptor modulators (SRMs), which are widely used in treating conditions such as osteoporosis and breast cancer.

The synthesis of 3,17-Diiodoandrosta-3,5,16-triene involves a multi-step process that typically begins with the isolation of natural steroids or their synthetic analogs. Advanced techniques such as enzymatic oxidation and cross-coupling reactions have been employed to achieve high yields and purity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing production time while maintaining product quality.

In terms of biological activity, androstadienone derivatives have demonstrated potent anti-inflammatory and anti-proliferative effects in vitro. Studies conducted on human cancer cell lines have shown that 3,17-Diiodoandrosta-3,5,16-triene can inhibit cell growth by modulating signaling pathways involved in cell cycle regulation. These findings suggest its potential as a lead compound for developing novel anti-cancer therapies.

The application of androstadienone derivatives extends beyond pharmacology into diagnostics and imaging. Due to its high lipophilicity and receptor-binding affinity, 3,17-Diiodoandrosta-3,5,16-triene has been investigated as a radiotracer for positron emission tomography (PET). Early results indicate promising uptake patterns in target tissues, making it a candidate for early disease detection.

In conclusion, the compound CAS No. 1268610-38-3, or 3,17-Diiodoandrosta-3,5,16-triene, represents a significant advancement in steroid chemistry. Its unique structure and versatile properties make it a valuable tool in hormone research, drug development, and diagnostic imaging. As research continues to uncover new applications and mechanisms of action for this compound, its role in modern medicine is expected to grow substantially.